Cas no 396639-83-1 (Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-)

Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)- structure
396639-83-1 structure
Product Name:Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-
CAS No:396639-83-1
MF:C12H16O3
MW:208.253643989563
CID:299761
Update Time:2024-01-27

Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-
    • Ethanone,1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-(9CI)
    • Ethanone, 1-(2-ethyl-3,6-dihydroxy-4,5-dimethylphenyl)-
    • Inchi: 1S/C12H16O3/c1-5-9-10(8(4)13)12(15)7(3)6(2)11(9)14/h14-15H,5H2,1-4H3
    • InChI Key: TXBQIDJKCMOQIC-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=C(O)C(C)=C(C)C(O)=C1CC)C

Computed Properties

  • Exact Mass: 208.10998

Experimental Properties

  • Density: 1.136±0.06 g/cm3(Predicted)
  • Melting Point: 76°C
  • Boiling Point: 383.1±42.0 °C(Predicted)
  • PSA: 57.53
  • pka: 10.65±0.33(Predicted)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd